Cas no 338982-33-5 ({2-(4-Bromophenyl)sulfanyl-3-pyridinyl}methanol)

• Product Name: {2-(4-Bromophenyl)sulfanyl-3-pyridinyl}methanol
• CAS No: 338982-33-5
• MF: C₁₂H₁₀BrNOS
• MW: 296.182900905609
• MDL: MFCD00794361
• CID: 1460684
• PubChem ID: 2763777
• Update Time: 2025-04-20

{2-(4-Bromophenyl)sulfanyl-3-pyridinyl}methanol Chemical and Physical Properties

Names and Identifiers

• [2-(4-bromophenyl)sulfanylpyridin-3-yl]methanol
• {2-[(4-bromophenyl)sulfanyl]-3-pyridinyl}methanol
• AC1MC8T2
• CTK8A3091
• bromophenylsulfanylpyridinylmethanol
• MolPort-002-344-977
• 3L-339S
• AG-A-98372
• DTXSID80377141
• MFCD00794361
• J-500503
• {2-[(4-bromophenyl)sulfanyl]pyridin-3-yl}methanol
• AKOS005070167
• (2-((4-Bromophenyl)thio)pyridin-3-yl)methanol
• 338982-33-5
• (2-[(4-Bromophenyl)sulfanyl]-3-pyridinyl)methanol
• (2-(4-bromophenylthio)pyridin-3-yl)methanol
• {2-(4-Bromophenyl)sulfanyl-3-pyridinyl}methanol

• MDL： MFCD00794361
• Inchi： 1S/C12H10BrNOS/c13-10-3-5-11(6-4-10)16-12-9(8-15)2-1-7-14-12/h1-7,15H,8H2
• InChI Key： MXMJUUPVVBMWQO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SC1C(=CC=CN=1)CO

Computed Properties

• Exact Mass: 294.96665g/mol
• Monoisotopic Mass: 294.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Melting Point: 94-95,5°C

{2-(4-Bromophenyl)sulfanyl-3-pyridinyl}methanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers